2-((4-((4-bromophenyl)sulfonyl)-2-(4-fluorophenyl)oxazol-5-yl)thio)-N-cyclohexylacetamide

• IUPAC Name: 2-[[4-(4-bromophenyl)sulfonyl-2-(4-fluorophenyl)-1,3-oxazol-5-yl]sulfanyl]-N-cyclohexylacetamide
• InChI: InChI=1S/C23H22BrFN2O4S2/c24-16-8-12-19(13-9-16)33(29,30)22-23(31-21(27-22)15-6-10-17(25)11-7-15)32-14-20(28)26-18-4-2-1-3-5-18/h6-13,18H,1-5,14H2,(H,26,28)
• InChI Key: UXHVDMZBUNCDBN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=C(N=C(O2)C3=CC=C(C=C3)F)S(=O)(=O)C4=CC=C(C=C4)Br
• Molecular Formula: C23H22BrFN2O4S2
• Molecular Weight: 553.5 g/mol

Description

2-((4-((4-bromophenyl)sulfonyl)-2-(4-fluorophenyl)oxazol-5-yl)thio)-N-cyclohexylacetamide is a useful research compound. Its molecular formula is C23H22BrFN2O4S2 and its molecular weight is 553.46. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A novel series of 4-arylsulfonyl-1,3-oxazoles, closely related to the chemical structure , demonstrated significant anticancer activities. These compounds were synthesized, characterized, and tested against a panel of 59 cancer cell lines, revealing promising cytostatic and antiproliferative effects against specific cancer subpanels, including CNS Cancer (Glioblastoma and Gliosarcoma) and Non-Small Cell Lung Cancer. This suggests potential for further in-depth studies and development of new derivatives with enhanced antitumor activity (Zyabrev et al., 2022).

COX-2 Inhibition

A series of 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives, sharing structural similarities with the molecule , were synthesized and evaluated for their inhibitory effects on cyclooxygenase-2 (COX-2) and cyclooxygenase-1 (COX-1). The introduction of a fluorine atom into these molecules was found to preserve COX-2 potency while significantly enhancing selectivity, identifying a potent and highly selective COX-2 inhibitor for potential treatment of rheumatoid arthritis, osteoarthritis, and acute pain (Hashimoto et al., 2002).

Antimicrobial and Antioxidant Activities

Novel compounds containing a 4-[(4-bromophenyl)sulfonyl]phenyl moiety have been designed and synthesized, exhibiting promising antimicrobial action against bacterial and fungal strains, antioxidant activity, and low toxicity on freshwater cladocerans. These findings indicate the potential for developing novel antimicrobial agents to combat Gram-positive pathogens, especially in biofilm-associated infections (Apostol et al., 2022).

Immunomodulatory Effects

The immunorestorative characteristics of N-(4-[(4-fluorophenyl)sulfonyl]phenyl)acetamide, a compound structurally related to the molecule of interest, were investigated. It was shown to enhance the cytolytic T-lymphocyte response in various experimental models, including viral and cancer models, suggesting its effectiveness in potentiating the immune response and restoring alloreactivity impaired by immunocompromised conditions (Wang et al., 1988).